Cas no 13308-45-7 (1-Octadecanaminium, N,N-dimethyl-N-octadecyl-, acetate)

1-Octadecanaminium, N,N-dimethyl-N-octadecyl-, acetate structure
13308-45-7 structure
Product Name:1-Octadecanaminium, N,N-dimethyl-N-octadecyl-, acetate
CAS No:13308-45-7
MF:C40H83NO2
MW:610.092533349991
CID:1231932
PubChem ID:18678091
Update Time:2025-04-20

1-Octadecanaminium, N,N-dimethyl-N-octadecyl-, acetate Chemical and Physical Properties

Names and Identifiers

    • 1-Octadecanaminium, N,N-dimethyl-N-octadecyl-, acetate
    • dimethyl(dioctadecyl)azanium,acetate
    • DTXSID90595536
    • Dimethyldioctadecylammoniumacetat
    • N,N-Dimethyl-N-octadecyloctadecan-1-aminium acetate
    • 13308-45-7
    • SCHEMBL6690219
    • Inchi: 1S/C38H80N.C2H4O2/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39(3,4)38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-2;1-2(3)4/h5-38H2,1-4H3;1H3,(H,3,4)/q+1;/p-1
    • InChI Key: LZTCQASULATCDM-UHFFFAOYSA-M
    • SMILES: [O-]C(C)=O.[N+](C)(C)(CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 609.64238089g/mol
  • Monoisotopic Mass: 609.64238089g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 34
  • Complexity: 416
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.1Ų
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent